N-(2-methoxybenzyl)-2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide
• InChI: InChI=1S/C18H17N3O3/c1-23-15-10-6-5-9-14(15)12-19-16(22)11-17-20-21-18(24-17)13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,19,22)
• InChI Key: XGIDPCQALSRMGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CC2=NN=C(O2)C3=CC=CC=C3
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

N-(2-methoxybenzyl)-2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide, commonly known as MPOA, is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields.

Scientific Research Applications

Antibacterial and Antimicrobial Applications

Compounds related to N-(2-methoxybenzyl)-2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide have been evaluated for their antibacterial activities. One study synthesized new 2-amino-1,3,4-oxadiazole derivatives and tested their antibacterial activity against Salmonella typhi, with several compounds showing significant activity (Salama, 2020). Another research effort focused on the design and synthesis of 1,3,4-oxadiazole-benzothiazole and hydrazone derivatives as promising chemotherapeutic agents, demonstrating that these compounds exhibit notable antimicrobial activity against a range of gram-positive and gram-negative bacteria and fungi (Kaya et al., 2017).

Anticancer Applications

Further studies have explored the anticancer potential of 1,3,4-oxadiazole derivatives. A particular focus has been on their antiproliferative activity against human tumor cell lines. For instance, specific 1,3,4-oxadiazole derivatives showed promising inhibitory activity against A549 lung and MCF7 breast cancer cell lines, highlighting their potential as chemotherapeutic agents (Kaya et al., 2017).

Antioxidant and Enzyme Inhibition

Compounds with the 1,3,4-oxadiazole moiety have also been studied for their antioxidant properties and ability to inhibit specific enzymes. Novel derivatives have been synthesized and evaluated for their pharmacological potential, including toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. Certain derivatives displayed moderate inhibitory effects in all assays, underscoring the broad pharmacological utility of these compounds (Faheem, 2018).

Synthetic Applications and Chemical Properties

The synthesis and chemical properties of 1,3,4-oxadiazole derivatives, including methods to generate them and their potential applications in creating more complex chemical structures, have been extensively researched. Studies have shown that these compounds can be synthesized through various chemical reactions and can serve as intermediates in the production of a wide range of chemical entities with potential pharmacological applications (Sakai et al., 2022).